Ethyl 2-((3-hydroxypyridin-2-yl)oxy)acetate

• IUPAC Name: ethyl 2-(3-hydroxypyridin-2-yl)oxyacetate
• InChI: InChI=1S/C9H11NO4/c1-2-13-8(12)6-14-9-7(11)4-3-5-10-9/h3-5,11H,2,6H2,1H3
• InChI Key: ABMQGSICTIPMKL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C=CC=N1)O
• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• CAS No.: 353292-81-6

Description

Ethyl 2-((3-hydroxypyridin-2-yl)oxy)acetate is an organic compound with the molecular formula C9H11NO4 and a molecular weight of 197.19 g/mol . It is also known by its IUPAC name, ethyl 2-(3-hydroxypyridin-2-yloxy)acetate . This compound is characterized by the presence of a pyridine ring substituted with a hydroxyl group and an ethyl ester group, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2-((3-hydroxypyridin-2-yl)oxy)acetate typically involves the reaction of 3-hydroxypyridine with ethyl bromoacetate in the presence of a base such as potassium carbonate . The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the ester linkage.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and heat transfer, thereby optimizing the yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-((3-hydroxypyridin-2-yl)oxy)acetate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The ester group can be reduced to an alcohol.

Substitution: The ethyl ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of pyridine-2,3-dione derivatives.

Reduction: Formation of ethyl 2-((3-hydroxypyridin-2-yl)oxy)ethanol.

Substitution: Formation of various substituted pyridine derivatives.

Scientific Research Applications

Ethyl 2-((3-hydroxypyridin-2-yl)oxy)acetate has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a ligand in coordination chemistry and its interactions with metal ions.

Medicine: Explored for its potential pharmacological properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the synthesis of specialty chemicals and intermediates for pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of ethyl 2-((3-hydroxypyridin-2-yl)oxy)acetate involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can act as a ligand, binding to metal ions and forming coordination complexes.

Pathways Involved: It may influence various biochemical pathways, including those related to oxidative stress and inflammation.

Comparison with Similar Compounds

Ethyl 2-((3-hydroxypyridin-2-yl)oxy)acetate can be compared with other similar compounds such as:

Ethyl 2-(6-hydroxypyridin-3-yl)acetate: Similar structure but different position of the hydroxyl group, leading to different chemical properties and reactivity.

Ethyl 2-(3-hydroxypyridin-2-yl)acetate: Similar structure but different ester group, affecting its solubility and reactivity.

Conclusion

This compound is a versatile compound with significant potential in various fields of scientific research. Its unique structure allows it to participate in a wide range of chemical reactions, making it a valuable building block in organic synthesis and a promising candidate for further pharmacological studies.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 13.8 g of 3-acetoxy-2-(ethoxycarbonyl)methoxypyridine, 4.38 g of potassium carbonate and 60 ml of ethanol was stirred for over night at room temperature. The reaction solution was poured into a mixture of water, sodium chloride and hydrochloric acid, and extracted with ethyl acetate. The organic layer was washed with saturated saline, dried over anhydrous magnesium sulfate, and concentrated. The residue was subjected to silica gel column chromatography to obtain 10.45 g of 3-hydroxy-2-(ethoxycarbonyl)methoxypyridine.